Cas no 2138079-31-7 (3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol)

• Product Name: 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol
• CAS No: 2138079-31-7
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 6389400
• PubChem ID: 165497261
• Update Time: 2025-06-13

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1158973
• 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol
• 2138079-31-7

• Inchi： 1S/C11H17ClN2O/c1-7-3-4-9(15)5-11(7)14-8(2)10(12)6-13-14/h6-7,9,11,15H,3-5H2,1-2H3
• InChI Key： MSTRTQCLWMYCOF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)C1CC(CCC1C)O

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol

Exploring the Properties and Applications of 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol (CAS No. 2138079-31-7)

The compound 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol (CAS No. 2138079-31-7) is a structurally unique chemical entity that has garnered significant attention in recent years due to its potential applications in various scientific and industrial fields. This molecule combines a pyrazole moiety with a methylcyclohexanol backbone, creating a hybrid structure that exhibits interesting physicochemical properties. Researchers have been particularly intrigued by the presence of both chloro and methyl substituents on the pyrazole ring, which can influence the compound's reactivity and biological activity.

In the context of current scientific trends, 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol has become a subject of interest for those exploring novel heterocyclic compounds with potential applications in material science and pharmaceutical research. The compound's CAS number 2138079-31-7 serves as a unique identifier that helps researchers track its properties and applications across global chemical databases. Many users searching for this compound often inquire about its solubility profile, stability under various conditions, and potential synthetic routes, reflecting the practical considerations of working with this molecule.

The structural features of 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol make it particularly interesting for studies in molecular design and structure-activity relationships. The presence of both hydrophobic (methyl and chloro groups) and hydrophilic (hydroxyl group) components creates an amphiphilic character that could be exploited in various applications. Recent searches in scientific databases show growing interest in how such compounds might interact with biological systems or serve as building blocks for more complex molecules.

From a synthetic chemistry perspective, the preparation of CAS No. 2138079-31-7 involves interesting challenges that appeal to researchers working on selective functionalization and regioselective reactions. The incorporation of the pyrazole ring into the cyclohexanol framework requires careful consideration of reaction conditions to control stereochemistry and yield. These synthetic aspects are frequently searched topics among organic chemists looking to expand their toolkit of heterocycle synthesis methods.

The potential applications of 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol extend to various fields including medicinal chemistry, where similar structures have shown interesting biological activities. While this specific compound's biological profile is still under investigation, researchers note that the pyrazole core is a privileged structure in drug discovery, appearing in numerous pharmacologically active compounds. This has led to increased searches for information about its structure-activity relationships and potential molecular targets.

In material science, the unique combination of rigid and flexible elements in CAS 2138079-31-7 makes it an interesting candidate for exploration in supramolecular chemistry and functional materials design. The compound's ability to potentially form hydrogen bonds through its hydroxyl group while maintaining hydrophobic character through its other substituents could enable the creation of novel materials with specific properties. These possibilities align with current research trends toward smart materials and molecular engineering.

Analytical characterization of 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol presents its own set of interesting challenges and opportunities. Researchers frequently search for information about its spectroscopic properties, including NMR, IR, and mass spectral data, which are crucial for identification and purity assessment. The compound's stereochemistry, particularly the configuration of the hydroxyl group relative to the pyrazole substituent, adds another layer of complexity that interests those working in chiral analysis and stereochemical determination.

Environmental and safety considerations regarding CAS No. 2138079-31-7 are also common search topics among users. While not classified as hazardous under standard regulations, proper handling procedures for this and similar compounds remain important in laboratory settings. The scientific community shows growing interest in green chemistry approaches to synthesizing and utilizing such molecules, reflecting broader trends toward sustainable chemistry practices.

The future research directions for 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-ol appear promising, with potential investigations into its derivatization possibilities, biological screening, and material applications. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand. The combination of its unique structural features and the current scientific community's interest in multifunctional molecules suggests that CAS 2138079-31-7 will remain a compound of significant interest in coming years.